Cas no 474709-85-8 (1-(3,4-Difluorophenyl)cyclopropan-1-amine)

1-(3,4-Difluorophenyl)cyclopropan-1-amine structure
474709-85-8 structure
Product Name:1-(3,4-Difluorophenyl)cyclopropan-1-amine
CAS No:474709-85-8
MF:C9H9F2N
MW:169.171269178391
MDL:MFCD09910057
CID:823201
PubChem ID:46779825
Update Time:2025-04-19

1-(3,4-Difluorophenyl)cyclopropan-1-amine Chemical and Physical Properties

Names and Identifiers

    • Cyclopropanamine, 1-(3,4-difluorophenyl)-
    • 1-(3,4-difluorophenyl)cyclopropanamine hydrochloride
    • 1-(3,4-Difluorophenyl)-cyclopropanamine
    • 1-(3,4-difluorophenyl)-cyclopropyl amine
    • trans-(1R,2S)-2-(3,4-difluorophenyl)cyclopropyl amine
    • 1-(3,4-difluorophenyl)cyclopropan-1-amine
    • 1-(3,4-difluorophenyl)cyclopropanamine
    • JDLOWXCENGEIOR-UHFFFAOYSA-N
    • 3016AH
    • NE48971
    • SY141313
    • Cyclopropanamine,1-(3,4-difluorophenyl)-
    • Z1374788746
    • AKOS005173444
    • Z995042204
    • AB90496
    • 474709-85-8
    • MFCD09910057
    • SCHEMBL1650477
    • CS-B0485
    • ALBB-011793
    • CS-14072
    • EN300-103753
    • 1-(3,4-Difluorophenyl)cyclopropan-1-amine
    • MDL: MFCD09910057
    • Inchi: 1S/C9H9F2N/c10-7-2-1-6(5-8(7)11)9(12)3-4-9/h1-2,5H,3-4,12H2
    • InChI Key: JDLOWXCENGEIOR-UHFFFAOYSA-N
    • SMILES: FC1=C(C=CC(=C1)C1(CC1)N)F

Computed Properties

  • Exact Mass: 169.07000
  • Monoisotopic Mass: 169.07030562g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 1
  • Complexity: 179
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 26
  • XLogP3: 1.3

Experimental Properties

  • Melting Point: NA
  • PSA: 26.02000
  • LogP: 2.61290

1-(3,4-Difluorophenyl)cyclopropan-1-amine Security Information

1-(3,4-Difluorophenyl)cyclopropan-1-amine Pricemore >>

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